![molecular formula C9H16N2 B2736335 (8As)-spiro[2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-7,1'-cyclopropane] CAS No. 2375247-97-3](/img/structure/B2736335.png)
(8As)-spiro[2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-7,1'-cyclopropane]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Spiro[2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-7,1'-cyclopropane] or 8As is a novel compound with potential applications in scientific research. This molecule has a unique spirocyclic structure that makes it an interesting target for synthesis and study. In
Scientific Research Applications
Synthesis and Transformation
- Acylation and Ring Transformation: Spiro compounds, including those related to the queried chemical structure, have been studied for their acylation reactions and subsequent transformation into different heterocyclic compounds. For instance, acylation of spiro(1-pyrazoline-3,1′-cyclopropanes) yields 1-acyl-3-(2-chloroethyl)-2-pyrazolines, which can be further transformed into 1,4,5,6-tetrahydropyridazines under specific conditions (Tomilov et al., 1995).
- Cascade Ring Enlargement: The structural manipulation of isoxazolidines formed from cyclopropylideneacetates demonstrates a methodology for synthesizing indolizinone derivatives, highlighting the versatility of spirocyclic compounds in synthetic chemistry (Zorn et al., 1998).
Antiviral and Antifungal Activities
- Antiviral Activity: Spiro derivatives have shown significant antiviral activity, particularly against influenza A virus. Certain aminoadamantane derivatives exhibited inhibitory effects on the cytopathicity of influenza A virus at concentrations lower than those of amantadine and without cytotoxicity to host cells (Kolocouris et al., 1994).
Heterocyclic Compound Synthesis
- Novel Spiro Derivatives: Research into spiro derivatives for pyrrolopyrimidines as anti-hyperglycemic compounds and their synthesis methods showcases the potential therapeutic applications of spiro compounds in treating hyperglycemia (Fatahala et al., 2018).
- Functionalized Heterocycles: The creation of spiro β-lactam and thiazolidinone compounds incorporating quinones indicates the broad applicability of spiro compounds in designing drugs with potential biological activity (Khalafallah et al., 2006).
properties
IUPAC Name |
(8aS)-spiro[2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-7,1'-cyclopropane] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2/c1-2-9(1)5-8-6-10-3-4-11(8)7-9/h8,10H,1-7H2/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCYMFJIEZZWFOY-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC3CNCCN3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC12C[C@H]3CNCCN3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(8As)-spiro[2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-7,1'-cyclopropane] |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.